Cas no 5449-08-1 ( )

• Product Name: &nbsp
• CAS No: 5449-08-1
• MF: C₅H₁₀OS
• MW: 118.197300434113
• CID: 941547
• PubChem ID: 227050
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• trans-2-Mercapto-cyclopentanol; (+-)-trans-2-Hydroxy-cyclopentancarbonsaeure-methylester; (+-)-trans-2-mercapto-cyclopentanol; Methyl 2-Hydroxycyclopentylcarboxylate; trans-2-mercaptocyclopentanol; (1R,2S)-rel-2-Hydroxycyclopentanecarboxylic acid methyl ester; cis-Cyclopentanol-2-carbonsaeuremethylester;
• 5449-08-1
• Rel-(1R,2R)-2-mercaptocyclopentan-1-ol
• SCHEMBL24051614
• NSC18202
• NSC-18202
•  

• Inchi： 1S/C5H10OS/c6-4-2-1-3-5(4)7/h4-7H,1-3H2/t4-,5-/m1/s1
• InChI Key： BSQRYKFTXPXVIK-RFZPGFLSSA-N
• SMILES： S[C@@H]1CCC[C@H]1O

Computed Properties

• Exact Mass: 118.0453
• Monoisotopic Mass: 118.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 202.5°C at 760 mmHg
• Flash Point: 76.3°C
• Refractive Index: 1.527
• PSA: 20.23
• LogP: 0.82960